Cas no 2096334-97-1 (3-(2,3-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid)

• Product Name: 3-(2,3-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid
• CAS No: 2096334-97-1
• MF: C₁₅H₁₅BFNO₃
• MW: 287.093907594681
• MDL: MFCD20040157
• CID: 4636664
• Update Time: 2025-06-11

3-(2,3-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid（WS204561）
• 3-(2,3-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid
• Boronic acid, B-[3-[[(2,3-dimethylphenyl)amino]carbonyl]-4-fluorophenyl]-

• MDL： MFCD20040157
• Inchi： 1S/C15H15BFNO3/c1-9-4-3-5-14(10(9)2)18-15(19)12-8-11(16(20)21)6-7-13(12)17/h3-8,20-21H,1-2H3,(H,18,19)
• InChI Key： MQQFGCROTQIBME-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(F)C(C(NC2=CC=CC(C)=C2C)=O)=C1)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(2,3-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid

Introduction to 3-(2,3-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic Acid (CAS No. 2096334-97-1)

3-(2,3-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative, identified by its unique CAS No. 2096334-97-1, is characterized by its structural complexity and potential applications in drug development and advanced material synthesis. The compound features a 4-fluorobenzene core, which is a common motif in medicinal chemistry due to its ability to modulate biological activity and improve metabolic stability. Additionally, the presence of a 2,3-dimethylphenylcarbamoyl group introduces further functionalization possibilities, making it a versatile building block for various synthetic pathways.

The significance of 3-(2,3-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid lies in its utility as an intermediate in the synthesis of complex molecules. Boronic acids are particularly valuable in this context due to their role in Suzuki-Miyaura cross-coupling reactions, which are fundamental to constructing biaryl structures found in many pharmaceuticals. The fluorine substituent at the 4-position enhances the compound's reactivity and selectivity, enabling precise control over molecular architecture during synthesis.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The incorporation of fluorine atoms can alter the pharmacokinetic properties of molecules, including their solubility, bioavailability, and binding affinity to biological targets. In particular, 4-fluorobenzene derivatives have been extensively studied for their potential in developing antiviral, anticancer, and anti-inflammatory agents. The 2,3-dimethylphenylcarbamoyl moiety further contributes to the compound's pharmacological profile by influencing its electronic properties and interactions with biological receptors.

In the realm of materials science, 3-(2,3-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid has shown promise as a precursor for advanced polymers and coatings. The boronic acid functionality allows for covalent bonding with other boronic acid derivatives through reversible interactions, which is beneficial for creating dynamic materials with tunable properties. Such materials are increasingly relevant in applications ranging from smart coatings to self-healing polymers.

The synthesis of 3-(2,3-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include halogenation of a precursor aromatic ring followed by carbamoylation and subsequent borylation. The use of palladium catalysts in borylation reactions is common to achieve high yields and selectivity. Recent improvements in catalytic systems have further optimized these processes, making them more efficient and environmentally friendly.

One of the most compelling aspects of this compound is its potential application in drug discovery programs targeting neurological disorders. The combination of a fluorinated benzene ring and a dimethylphenylcarbamoyl group creates a scaffold that mimics known bioactive molecules while allowing for structural modifications to enhance therapeutic efficacy. For instance, derivatives of this compound have been investigated for their interactions with G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as depression and schizophrenia.

The role of computational chemistry has become increasingly important in the study of 3-(2,3-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid. Molecular modeling techniques enable researchers to predict the behavior of this compound in various chemical environments, including its interactions with enzymes and receptors. These predictions are invaluable for guiding experimental design and optimizing synthetic routes. Furthermore, computational methods help identify potential side reactions or byproducts that could complicate drug development efforts.

As research continues to evolve, the applications of CAS No. 2096334-97-1 are expected to expand into new areas. For example, its use as a cross-coupling partner may lead to novel heterocyclic compounds with unique biological activities. Additionally, its potential as a building block for functional materials suggests that it will remain relevant beyond traditional pharmaceutical applications.

In conclusion,3-(2,3-Dimethylphenylcarbamoyl)-4-fluorobenzeneboronic acid (CAS No. 2096334-97-1) represents a significant advancement in organic synthesis and medicinal chemistry. Its structural features make it an ideal candidate for developing new drugs targeting various diseases while also serving as a versatile intermediate for advanced materials. As research progresses，this compound will undoubtedly continue to play a crucial role in scientific innovation across multiple disciplines.